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Compound of Interest

Compound Name: Indocyanine Green

Cat. No.: B1671883 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to Safe and

Effective ICG Handling, from Operation to Disposal.

Indocyanine Green (ICG) is a fluorescent dye with broad applications in medical diagnostics

and research. While generally considered to have a low hazard profile, proper handling and

disposal are crucial to ensure personnel safety and maintain experimental integrity. This guide

provides essential, immediate safety protocols, operational plans, and disposal procedures for

laboratory professionals working with ICG.

Hazard Identification and Personal Protective
Equipment (PPE)
ICG is classified as causing skin irritation, serious eye irritation, and potential respiratory

irritation.[1] Therefore, adherence to appropriate PPE protocols is mandatory.

Recommended Personal Protective Equipment:
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PPE Category Specification Rationale

Eye/Face Protection
Safety goggles with side

shields or a face shield.

Protects against splashes of

ICG solutions and airborne

dust particles that can cause

serious eye irritation.[1]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile). Protective

clothing, such as a lab coat.

Prevents skin contact, which

can cause irritation.[1] Regular

inspection of gloves for any

signs of degradation or

perforation is crucial.

Respiratory Protection
NIOSH-approved particulate

respirator (e.g., N95) or higher.

Required when handling ICG

powder or when there is a

potential for aerosol generation

to prevent respiratory tract

irritation.[1]

Operational Plan: From Preparation to Handling
Safe handling of ICG involves a systematic approach from preparation to use. Following these

steps will minimize exposure risks and ensure the stability of the dye.

Workflow for Safe Handling of Indocyanine Green
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ICG Safe Handling Workflow

Preparation

Handling & Use

Post-Procedure

Don Appropriate PPE

Work in a Ventilated Area
(e.g., Fume Hood)

Reconstitute ICG Powder
with Sterile Water or DMSO

Use Sterile Techniques for All Manipulations

Protect from Light

Use Reconstituted Solution Promptly

Decontaminate Work Surfaces

Segregate and Label Waste

Doff PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

A step-by-step workflow for the safe handling of Indocyanine Green in a laboratory setting.
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Experimental Protocol: Reconstitution of ICG

A common procedure in many experimental settings is the reconstitution of lyophilized ICG

powder.

Preparation: Ensure all necessary materials are within a clean and decontaminated

workspace, preferably a chemical fume hood. Don all required PPE.

Reconstitution: Under sterile conditions, use a sterile syringe to add the appropriate volume

of sterile water or Dimethyl Sulfoxide (DMSO) to the vial containing the ICG powder.[2]

Dissolution: Gently swirl the vial to dissolve the powder completely. Avoid vigorous shaking

to prevent foaming.

Inspection: Visually inspect the solution for any particulate matter. If a precipitate is present,

the solution should be discarded.

Light Protection: Once reconstituted, protect the ICG solution from light by wrapping the vial

in aluminum foil or using an amber tube.

Usage: Use the reconstituted ICG solution promptly, as it is unstable in aqueous solutions. It

is recommended to use it within 6 hours of preparation.

Quantitative Data: Stability and Glove Performance
While specific occupational exposure limits for ICG have not been established, understanding

its stability and the protective capabilities of gloves against its common solvents is critical for

risk assessment.

Stability of Aqueous Indocyanine Green Solutions

Condition Stability Duration Notes

Reconstituted with sterile

water, used within 6 hours
Recommended

Per manufacturer's instructions

for clinical use.

Glove Breakthrough Times for Common ICG Solvents
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Direct breakthrough time data for ICG is not readily available. However, data for common

solvents like DMSO is crucial for selecting appropriate hand protection.

Glove Material Thickness Chemical
Breakthrough Time
(minutes)

Nitrile Not Specified
Dimethyl Sulfoxide

(DMSO)
>480

Neoprene Not Specified
Dimethyl Sulfoxide

(DMSO)
>480

Butyl Rubber Not Specified
Dimethyl Sulfoxide

(DMSO)
>480

Note: This data is for pure DMSO and may not reflect the performance with ICG solutions. It is

crucial to consult the glove manufacturer's specific chemical resistance data.

Disposal Plan: Managing ICG Waste
Proper segregation and disposal of ICG waste are essential to prevent environmental

contamination and ensure regulatory compliance. ICG waste should be treated as hazardous

chemical waste.

Step-by-Step Disposal Protocol:

Segregation:

Liquid Waste: Collect all aqueous and organic solutions containing ICG in a dedicated,

clearly labeled, and leak-proof hazardous waste container. Do not mix with other waste

streams unless permitted by your institution's Environmental Health and Safety (EHS)

department.

Solid Waste: Dispose of all ICG-contaminated items, including gloves, pipette tips, vials,

and absorbent materials, in a designated solid hazardous waste container.

Labeling: Clearly label all waste containers with "Hazardous Waste," the full chemical name

"Indocyanine Green," and any other institutional or regulatory-required hazard information.
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Storage: Store sealed waste containers in a designated and secure area, away from

incompatible materials, until collection by the institution's EHS or a licensed hazardous waste

disposal contractor.

Empty Containers: The original ICG vials should be triple-rinsed with a suitable solvent (e.g.,

water or DMSO). The first rinseate should be collected as hazardous liquid waste.

Subsequent rinses may be permissible for drain disposal with copious amounts of water, but

this is subject to institutional and local regulations.

Decontamination and Spill Response:

In the event of a spill, prompt and safe cleanup is necessary to minimize exposure and

contamination.

Spill Cleanup Procedure:

Alert Personnel: Immediately alert others in the vicinity of the spill.

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate area.

Don PPE: Before cleaning, don the appropriate PPE, including a respirator if ICG powder

was spilled.

Containment: For liquid spills, contain the spill using absorbent pads or other suitable

materials, working from the outside in.

Cleanup:

Liquid Spills: Absorb the spill with inert material (e.g., vermiculite, sand, or chemical

absorbent pads).

Solid Spills: Carefully sweep or vacuum the spilled powder. Avoid creating dust. A HEPA-

filtered vacuum is recommended.

Decontamination: Decontaminate the spill area. A 10% bleach solution followed by a water

rinse can be effective for many surfaces. However, for sensitive equipment, consult the

manufacturer's guidelines.
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Disposal: Collect all cleanup materials (absorbent pads, contaminated PPE, etc.) in a sealed,

labeled hazardous waste container for disposal.

Reporting: Report the spill to your laboratory supervisor and EHS department, following

institutional protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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